AbstractIn this article, the thermophysical parameters of a cylindrical reactor with inner radius Ri = 32.5 mm, outer radius Ro = 42.5 mm, and length L = 100 mm was evaluated, and the thermochemical process based on CeO2/CH4 proceeding in it was considered. Various materials were considered for the construction of the reactor, and the most suitable one was chosen. In this case 304 stainless steel was selected for the reactor. It is determined that the values of heat transfer and heat return of the reactor depend on temperature. In this case, the thermal conductivity varies from 91.5 to 64.8 W/(m2 K) at a temperature of 300–650 K and from 64.8 to 85 W/(m2 K) at a temperature of 650–1400 K. It has been established that the value of heat transfer varies within 686.5–962.3 W/(m K) in the temperature range 300–1400 K. It is established that this reactor consumes energy from 17.5 to 70 kW, depending on the temperature change during operation. In the temperature range of 700–1400 K, the efficiency of absorption of solar radiation by the reactor decreases from 99.6 to 92.8%. The method of hydrogen production using CH4 and CeO2 thermochemical cycles was analyzed. Heat balance equations for endothermic and exothermic processes of the thermochemical cycle have been studied. It was determined that Qmin = 373 kJ/mol and Qmax = 400 kJ/mol and energy is required for this thermochemical process in the temperature range of 700–1400 K. In this case, the optimum for a good separation of hydrogen is a temperature in the range of 1000–1250 K. In this temperature range, the maximum separation of products occurs in a mixture of methane and cerium oxide.

AbstractToday, the ever-growing demand for renewable energy resources urgently needs to develop reliable electrochemical energy storage systems. The rechargeable batteries have attracted huge attention as an essential part of energy storage systems and thus further research in this field is extremely important. Although traditional lithium-ion batteries (LIBs) have a wide range of applications, they still face a number of challenges associated with the high cost, safety, transportation, aging effect and sensitivity to temperature. To meet these demands, it is essential to pave the path toward post lithium-ion batteries. Aluminum-ion batteries (AIBs), which are considered as potential candidates for the next generation batteries, have gained much attention due to their low cost, safety, low dendrite formation, and long cycle life. In addition to being the third most abundant element in the Earth’s crust, aluminum is also cheap and has a high volumetric capacity of 8046 mAh cm–3. This review discusses the development of high-performance electrode materials for AIBs. Additionally, an overview of some challenges related to the utilization of electrode and electrolyte materials in AIBs has been provided.

AbstractLow temperature drying or withering is the first step in tea processing after the tea leaves are harvested. The process of tea withering was conducted in a newly developed laboratory scaled withering trough coupled with a corrugated solar air heater during the months October and November 2019. The maximum withering air temperature was 32°C. The average relative humidity of the withering air was 80%. After 7 h of withering at an air temperature 27°C, the tea leaves attained around 60% moisture content. The average thermal efficiencies of the corrugated solar air heater for October and November 2019 were 63.15 and 56.06% at average solar radiations of 891 and 772 W/m2 respectively. The overall efficiency of the withering trough was estimated as 40.98% with a specific energy consumption of 1.76 kWh/kg. Among the seven drying models used for fitting the withering characteristics, the Two-term model gave the best fit with R2 value of 0.9977 at 32°C. The activation energy was 104.05 kJ/mol.

AbstractIn this paper, the performance of thin film silicon solar cells is enhanced by employing 1D light-trapping structures. In order to design a structure which efficiently traps light, we have selected MgF2 and Al0.9Ga0.1As materials as the photonic crystal layers due to their negligible extinction coefficient within the silicon sunlight absorbing wavelength range. We have used a genetic algorithm for designing a back-reflector in order to increase the light absorption in the silicon layer. This increases the photocurrent of the solar cell and consequently, leads to an increased efficiency in the device. We have shown that an optimized 1D light-trapping structure can considerably enhance the efficiency of a thin-film silicon solar cell from 7.73% to almost 12%. This confirms the capability of properly designed 1D structures to improve the performance of solar energy conversion devices.

AbstractA new method for calculating the maximum power of silicon heterojunction thin-film solar cells with crystalline substrates is proposed. The developed analytical model makes it possible, with sufficient accuracy for practical purposes, to calculate the allowable variations in the concentration of a donor impurity and the lifetime of charge carriers in a crystalline silicon wafer, which provide the specified values of operating characteristics. The relevance of the results is substantiated by the possibility of their use in research projects aimed at finding the optimal parameters of substrates for photovoltaic converters.

AbstractThe work presented in this paper is part of the current context of research aimed at improving the performance of tandem DJ solar cells and understanding basic materials science based on III–V materials which has become a major field of studies in photovoltaics. This research`s main objective is to highlight the impact of band gap energy of materials used, in forming a quantum well structure (quantum confinement) as well as the correct choice of the tunnel junction (materials, thickness) on improving the electrical conversion efficiency and achieving optimum power of InGaP/GaAs DJ solar cell. In this regard, modeling a solar cell is the powerful tool that will allow us to link the characteristics of this cell with the properties of the material and the manufacturing technology to improve cell performance. To carry out our objectives, a numerical study presented by a numerical model of a GaInP/GaAs tandem cell built in Silvaco software showing the criteria of choosing the best junction tunnel (materials, thickness, doping..) which contribute to higher efficiency of DJ solar cell as well as to limit the various losses and therefore achieve a good compromise between cost and structure. This numerical model emphasizes the use of the III–V compound material of GaAs, ternary Ga1 – xInxP, (AlxGa1 – xAs and quaternary (AlxGa1–x)1 – yInyP), aiming at the potential of the band gap energy of these materials used on absorbing more photon energy from the optical source and then converting the optical energy on more electrical energy. The simulation results presented have enabled us to better understand the contours of the performance of tandem solar cells (single, dual junction) and to understand the need for their optimizations. These by the exploitation of the electrical and optical characteristics J–V, P–V which induced us to extract the photovoltaic parameters (Jsc, Voc, Pmax, FF, η) of tandem cells. Furhermore, the efficiency of carrier confinement is shown in quantum well active layer.

Abstract—The paper analyzes the potential use of porous ceramic materials as absorbers for hydrogen storage in the gaseous state and shows the prospect for the use of a steel reactor container filled with porous ceramic absorbers as an efficient hydrogen accumulator.

AbstractPhotoanodes play pivotal role in dye-sensitized solar cells (DSSCs). It serves the dual purpose of photo-sensitizer supporter, providing a larger surface area as well as a transporter for excited electrons from dyes to external circuits. Titanium dioxide (\({\text{Ti}}{{{\text{O}}}_{2}}\)) nanoparticles in the form of thin film photoanode, are of great scrutiny because of their tuneable band gaps (\({{E}_{{\text{g}}}}\)), cost-effectiveness, high stability and environment-friendly, assuring plenty of applications for visible light optical pursuits. Studies have been carried out with doped \({\text{Ti}}{{{\text{O}}}_{2}}\) with various metals and alloys combination and the effects of doping in the surface morphological structures, and electrical and optical attributes of the photo anode for DSSCs. In this study, undoped \({\text{Ti}}{{{\text{O}}}_{2}}\) nanoparticles have been synthesized with variation in precursors. Titanium isopropoxide (TTIP) and ethanol (EtOH) with different volumes are annealed at different temperatures using the sol-gel method and respective optical band gaps are derived and been studied. Furthermore, regression algorithms have been effectuated to predict the obtained optical band gaps. The experimental quotient concludes that the band gap of the photo anode varies from 3.2 to 3.38 eV. The regression models computation predicts the same resultants. Moreover, the metrics of regression reflects the same, through the mean square error (MSE), root-mean-square-error (RMSE), mean absolute value (MAE) and R2 being 0.001, 0.014, 0.009 and 0.907 respectively.

AbstractSolar photovoltaic-thermal (PVT) collectors convert solar energy into both heat and electricity. The paper is to investigate the performance of solar space heating systems using PVT collectors during heating season in cold regions. In this paper, the feasibility of simulating PVT collectors with the Type50a module in TRNSYS is verified by experiment and simulation. The performance of solar space heating systems using PVT collectors with low emissivity (low-e) coating (named as low-e PVT collector) and ordinary PVT collectors on the roof of a six-story office building in Beijing were simulated by TRNSYS. The results showed that the thermal efficiency and electrical efficiency of the low-e PVT collectors were 44.77 and 11.39% respectively, while the thermal efficiency of ordinary PVT collectors in winter is very low, about 16%, so the heating system should use low-e PVT collectors. When light radiant floor heating was used in cold regions, the daily average temperature of typical room in winter was 15°C. Compared with heavy radiant floor heating, light radiant floor heating had higher outlet temperature of PVT collector and shorter delay time of floor heating. Furthermore, “Design Standard for Energy Efficiency of Public Buildings” (EEB) has been compared with the “Technical Standard for Nearly Zero Energy Buildings” (nZEB-2019), and the solar fraction factor of EEB-2015 and nZEB-2019 are 73.29 and 80.69% respectively. The building envelope according to nZEB-2019 can obtain higher room and floor temperatures. The thermal efficiency, electrical efficiency and equivalent power generation efficiency of the PVT heating system gradually decrease as the set temperature difference increases, with the thermal efficiency being the most affected. In simulation calculations, as the start-up temperature difference between the outlet temperature of the PVT collector and the room temperature above the room of the PVT heating system increases from 5 to 15°C, the thermal efficiency of the system decreases by 16.21% and the equivalent electrical efficiency decreases by 6.17%.

AbstractThe present study concentrates on the exploration of solar irradiance in the Thar desert at eight selected locations, including Bhadla and Dhirubhai Ambani solar parks. For this, we first perform daily, weekly, and monthly solar irradiance prediction using five time-series models, namely AR, MA, ARMA, ARIMA, and seasonal ARIMA (SARIMA). The dataset of necessity includes hourly solar irradiance values of 21 yr (2001–2021) from NASA’s power project. As these time series models turn out to be inadequate to capture seasonality across temporal resolution, we additionally implement the window sliding ARIMA (WSARIMA) and LSTM to incorporate possible nonlinearity and seasonality in the dataset. Based on the three standard indicators, namely RMSE, MAPE, and MAE, we observe that LSTM outperforms other models at daily and weekly time resolution, whereas ARMA turns out to be the best on monthly dataset. The emanated results suggest that all locations reveal a high potential for harnessing solar power. The present analysis, therefore, enables solar irradiance exploration in the Thar desert through different time series models.